Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H16N2O4S B8288590 Tert-butyl cyclopropylsulfamoylcarbamate

Tert-butyl cyclopropylsulfamoylcarbamate

Cat. No. B8288590
M. Wt: 236.29 g/mol
InChI Key: JTRDEGGRULMZFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07772262B2

Procedure details

1.33 ml of t-BuOH were dissolved in 50 ml of anhydrous CH2Cl2 and, at RT, 2.00 g of chlorosulfonyl isocyanate were added dropwise. During this, the internal temperature rose to 30° C. Stirring at RT for 1 hour was followed by dropwise addition of 1.96 ml of cyclopropylamine and leaving the reaction mixture to stand at RT for 16 hours. It was then washed 3 times with 15 ml of water each time. After drying over Na2SO4, the solvent was removed in vacuo. 1.3 g of an amorphous solid were obtained.
Name
t-BuOH
Quantity
1.33 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Reaction Step One
Name
chlorosulfonyl isocyanate
Quantity
2 g
Type
reactant
Reaction Step Two
Name
cyclopropylamine
Quantity
1.96 mL
Type
reactant
Reaction Step Three
Name
amorphous solid

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([OH:5])([CH3:4])[CH3:3].Cl[S:7]([N:10]=[C:11]=[O:12])(=[O:9])=[O:8].[CH:13]1([NH2:16])[CH2:15][CH2:14]1>C(Cl)Cl>[CH:13]1([NH:16][S:7]([NH:10][C:11](=[O:12])[O:5][C:2]([CH3:4])([CH3:3])[CH3:1])(=[O:9])=[O:8])[CH2:15][CH2:14]1

Inputs

Step One
Name
t-BuOH
Quantity
1.33 mL
Type
reactant
Smiles
CC(C)(C)O
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
chlorosulfonyl isocyanate
Quantity
2 g
Type
reactant
Smiles
ClS(=O)(=O)N=C=O
Step Three
Name
cyclopropylamine
Quantity
1.96 mL
Type
reactant
Smiles
C1(CC1)N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Stirring at RT for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
rose to 30° C
CUSTOM
Type
CUSTOM
Details
leaving the reaction mixture
WAIT
Type
WAIT
Details
to stand at RT for 16 hours
Duration
16 h
WASH
Type
WASH
Details
It was then washed 3 times with 15 ml of water each time
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
After drying over Na2SO4
CUSTOM
Type
CUSTOM
Details
the solvent was removed in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
amorphous solid
Type
product
Smiles
C1(CC1)NS(=O)(=O)NC(OC(C)(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.3 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.